Cas no 383128-99-2 (2-(trifluoromethyl)azepane)

• Product Name: 2-(trifluoromethyl)azepane
• CAS No: 383128-99-2
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• MDL: MFCD02663697
• CID: 5225727
• Update Time: 2026-03-07

2-(trifluoromethyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-2-(trifluoromethyl)-
• Hexahydro-2-(trifluoromethyl)-1H-azepine
• 2-(trifluoromethyl)azepane

• MDL： MFCD02663697
• Inchi： 1S/C7H12F3N/c8-7(9,10)6-4-2-1-3-5-11-6/h6,11H,1-5H2
• InChI Key： LUTXSAOOFHCLRO-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C(F)(F)F

Additional information on 2-(trifluoromethyl)azepane

Recent Advances in the Study of 2-(Trifluoromethyl)azepane (CAS: 383128-99-2) in Chemical Biology and Pharmaceutical Research

2-(Trifluoromethyl)azepane (CAS: 383128-99-2) is a fluorinated heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The incorporation of a trifluoromethyl group into the azepane ring confers unique physicochemical properties, such as enhanced metabolic stability and lipophilicity, which are highly desirable in pharmaceutical agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have explored novel synthetic routes to 2-(trifluoromethyl)azepane, optimizing yield and purity for scalable production. A 2023 publication in the Journal of Medicinal Chemistry detailed a catalytic asymmetric synthesis method that achieves high enantioselectivity, a critical factor for chiral drug development. The methodology employs palladium-catalyzed cyclization, offering a robust and efficient pathway to access this scaffold. Researchers emphasized the compound's role as a versatile building block for further derivatization, enabling the creation of diverse pharmacophores.

In the realm of biological activity, 2-(trifluoromethyl)azepane has shown promise as a key structural motif in protease inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy in inhibiting SARS-CoV-2 main protease (M^pro), with molecular docking simulations revealing strong binding interactions at the active site. The trifluoromethyl group was found to enhance binding affinity through hydrophobic interactions, suggesting its utility in antiviral drug design. Additionally, derivatives of this compound have exhibited activity against other viral targets, including HIV-1 protease, highlighting its broad-spectrum potential.

Beyond virology, 2-(trifluoromethyl)azepane derivatives are being investigated for their neuropharmacological properties. A preclinical study in ACS Chemical Neuroscience (2023) reported that certain analogs act as potent sigma-1 receptor agonists, showing neuroprotective effects in models of Parkinson's disease. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity, makes it a promising candidate for central nervous system (CNS) therapeutics. Further structure-activity relationship (SAR) studies are underway to optimize selectivity and minimize off-target effects.

In conclusion, 2-(trifluoromethyl)azepane (CAS: 383128-99-2) represents a multifaceted scaffold with significant potential in drug discovery. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool for developing novel therapeutics across multiple disease areas. Future research should focus on expanding its applications, particularly in targeted drug delivery and combination therapies, to fully exploit its pharmacological advantages.